6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride

• IUPAC Name: 6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one;dihydrochloride
• InChI: InChI=1S/C22H24N2O2.2ClH/c1-2-17-8-9-21-20(14-17)18(15-22(25)26-21)16-23-10-12-24(13-11-23)19-6-4-3-5-7-19;;/h3-9,14-15H,2,10-13,16H2,1H3;2*1H
• InChI Key: HFGLFUFXMSHGEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)C4=CC=CC=C4.Cl.Cl
• Molecular Formula: C22H26Cl2N2O2
• Molecular Weight: 421.4 g/mol

Description

6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride (6-EPPC) is a synthetic compound that was first developed in the 1970s. It is a derivative of chromone, a family of compounds with anti-inflammatory, anti-allergic, and anti-cancer activities. 6-EPPC has been studied extensively for its potential therapeutic applications, including its use as an anti-inflammatory, anti-cancer, and anti-allergic agent.

Scientific Research Applications

6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride has been studied extensively for its potential therapeutic applications. In animal studies, this compound has been found to exhibit anti-inflammatory, anti-allergic, and anti-cancer activities. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, and to reduce the production of histamine and other allergic mediators. In addition, this compound has been found to have anti-cancer activity, inhibiting the growth of various types of cancer cells.

Mechanism of Action

6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride has been found to act through multiple mechanisms. It has been shown to inhibit the production of inflammatory mediators by inhibiting the activity of cyclooxygenase and lipoxygenase enzymes. In addition, this compound has been found to inhibit the production of histamine and other allergic mediators by blocking the activity of histamine H1 and H2 receptors. Finally, this compound has been found to have anti-cancer activity by inhibiting the activity of several types of cancer-promoting enzymes.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In animal studies, this compound has been found to reduce inflammation, reduce allergic reactions, and inhibit the growth of cancer cells. In addition, this compound has been found to have anti-oxidant effects, reducing the production of reactive oxygen species and protecting cells from oxidative damage. Finally, this compound has been found to have anti-microbial effects, inhibiting the growth of various types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The major advantage of using 6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride in lab experiments is its relatively low cost and easy availability. In addition, this compound has been found to be relatively stable and can be stored for extended periods of time without significant degradation. The major limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to use in some types of experiments.

Future Directions

Future research on 6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride could focus on further exploring its potential therapeutic applications, such as its potential use as an anti-inflammatory, anti-allergic, and anti-cancer agent. In addition, further research could focus on exploring the mechanisms of action of this compound and its effects on other biochemical and physiological processes. Finally, further research could focus on exploring the potential of this compound as an anti-microbial agent and its potential use in the treatment of infectious diseases.

Synthesis Methods

6-ethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one dihydrochloride is synthesized by a reaction between 4-phenylpiperazine and 6-ethyl-2H-chromen-2-one. The reaction is catalyzed by an acid, such as hydrochloric acid, and is carried out at a temperature of 80-100°C. The reaction yields this compound dihydrochloride as the major product, with other minor products such as 6-ethyl-4-methyl-2H-chromen-2-one and 4-phenylpiperazine.